Cas no 2137826-75-4 (1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine
• CAS No: 2137826-75-4
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5982316
• PubChem ID: 165473667
• Update Time: 2025-05-23

1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine
• 1-[2-(3-methylpyrrolidin-1-yl)ethyl]-1H-1,2,4-triazol-3-amine
• EN300-1110324
• 2137826-75-4

• Inchi： 1S/C9H17N5/c1-8-2-3-13(6-8)4-5-14-7-11-9(10)12-14/h7-8H,2-6H2,1H3,(H2,10,12)
• InChI Key： IAWDVYWCBKKYLS-UHFFFAOYSA-N
• SMILES： N1(CCN2C=NC(N)=N2)CCC(C)C1

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60Ų

Additional information on 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine

1-2-(3-Methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine, identified by the CAS number 2137826-75-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule combines a triazole ring system with a pyrrolidine moiety, creating a structure that exhibits interesting chemical reactivity and biological activity.

The triazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its stability and versatility in chemical synthesis. In this compound, the triazole ring is substituted at the 3-position with an ethyl group that is further connected to a 3-methylpyrrolidine ring. This substitution pattern enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, making it a promising candidate for drug design and material science applications.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and cyclization reactions. Researchers have optimized reaction conditions to improve yield and purity, making the compound more accessible for further investigation. The synthesis process involves the reaction of an appropriate amine with a triazole derivative, followed by purification steps to isolate the final product.

In terms of biological activity, 1H-1,2,4-triazol-based compounds have been reported to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The presence of the pyrrolidine group in this compound may further enhance its bioavailability and pharmacokinetic properties. Preliminary in vitro studies suggest that this compound could be a potential lead for developing novel therapeutic agents targeting inflammatory diseases or microbial infections.

The structural flexibility of this molecule also makes it suitable for applications in material science. For instance, it can serve as a building block for constructing advanced materials with tailored properties such as high thermal stability or mechanical strength. Researchers are actively exploring its potential as a component in polymer networks or as a ligand in metalloorganic frameworks.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the molecule undergoes hydrolytic cleavage or oxidative degradation, leading to the formation of less complex byproducts. These findings are essential for developing sustainable synthetic strategies and waste management practices.

In conclusion, 1H-1,2,4-triazol-based compounds like 1-2-(3-methylpyrrolidin-1-yl)ethyl derivative continue to be a focal point in chemical research due to their diverse applications and unique properties. As ongoing studies unravel more about their synthesis, activity, and environmental behavior, this compound holds immense potential for contributing to advancements in medicine and materials science.